![molecular formula C20H23FN2O B248524 1-(4-Ethylbenzyl)-4-(4-fluorobenzoyl)piperazine](/img/structure/B248524.png)
1-(4-Ethylbenzyl)-4-(4-fluorobenzoyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(4-Ethylbenzyl)-4-(4-fluorobenzoyl)piperazine, also known as EFDP, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. EFDP belongs to the class of piperazine derivatives and has shown promising results in treating various diseases.
Mechanism of Action
The exact mechanism of action of 1-(4-Ethylbenzyl)-4-(4-fluorobenzoyl)piperazine is not fully understood. However, it is believed to act on the GABAergic system by enhancing the activity of GABA receptors. This compound has also been shown to inhibit the reuptake of serotonin and norepinephrine, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to increase the levels of GABA and dopamine in the brain, which may contribute to its anticonvulsant and antidepressant effects. This compound has also been found to reduce oxidative stress and inflammation in the brain, which may be beneficial in treating neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
1-(4-Ethylbenzyl)-4-(4-fluorobenzoyl)piperazine has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its effects can be easily measured using standard pharmacological assays. However, this compound has some limitations as well. It is not very water-soluble, which may limit its bioavailability in vivo. Additionally, its mechanism of action is not fully understood, which may make it difficult to optimize its therapeutic effects.
Future Directions
There are several future directions for research on 1-(4-Ethylbenzyl)-4-(4-fluorobenzoyl)piperazine. One possible direction is to investigate its potential as a treatment for anxiety disorders. This compound has been shown to have anxiolytic effects in animal models, and further studies could explore its efficacy in humans. Another possible direction is to investigate its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has been found to reduce oxidative stress and inflammation in the brain, which may be beneficial in these conditions. Finally, further studies could explore the mechanism of action of this compound to optimize its therapeutic effects and minimize its side effects.
Synthesis Methods
The synthesis of 1-(4-Ethylbenzyl)-4-(4-fluorobenzoyl)piperazine involves the reaction of 4-Fluorobenzoyl chloride with 1-(4-Ethylbenzyl)piperazine in the presence of a base. The reaction takes place under reflux conditions and yields this compound as a white solid. The purity of the compound can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
1-(4-Ethylbenzyl)-4-(4-fluorobenzoyl)piperazine has been studied extensively for its potential therapeutic applications. It has been shown to have significant anticonvulsant, antidepressant, and anxiolytic effects in animal models. This compound has also been found to be effective in treating neuropathic pain, Parkinson's disease, and Alzheimer's disease.
properties
Molecular Formula |
C20H23FN2O |
---|---|
Molecular Weight |
326.4 g/mol |
IUPAC Name |
[4-[(4-ethylphenyl)methyl]piperazin-1-yl]-(4-fluorophenyl)methanone |
InChI |
InChI=1S/C20H23FN2O/c1-2-16-3-5-17(6-4-16)15-22-11-13-23(14-12-22)20(24)18-7-9-19(21)10-8-18/h3-10H,2,11-15H2,1H3 |
InChI Key |
CCOZZOVFLKJQQQ-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=C(C=C3)F |
Canonical SMILES |
CCC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=C(C=C3)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.